N'-(3,6-dibromopyrazin-2-yl)-n,n-dimethyl-formamidine

• Molecular Formula: C7H8Br2N4
• Molecular Weight: 307.97 g/mol
• IUPAC Name: N'-(3,6-dibromopyrazin-2-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C7H8Br2N4/c1-13(2)4-11-7-6(9)10-3-5(8)12-7/h3-4H,1-2H3
• InChI Key: WDOSZJNTNYWFLC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC(=CN=C1Br)Br

Description

N'-(3,6-dibromopyrazin-2-yl)-n,n-dimethyl-formamidine is a useful research compound. Its molecular formula is C7H8Br2N4 and its molecular weight is 307.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,6-dibromo-pyrazin-2-ylamine (15.37 g, 60.80 mmol) and N,N-dimethylformamide dimethyl acetal (10.1 mL, 76.00 mmol), suspended in ethanol (150 mL), is refluxed for 2 hours. The reaction mixture is evaporated in vacuo affording the title compound (18.6 g). 1H-NMR (400 MHz, CDCl3) δ (ppm) 3.20 (s, 3H), 3.21 (s, 3H), 7.93 (s, 1H), 8.48 (s, 1H). LCMS: Rt 3.81 min (99.1%), m/z (APCI) 307 (M+H)+.